Cas no 13242-17-6 (Benzenamine,4-[2-(2-benzothiazolyl)ethenyl]-N,N-diethyl-)
13242-17-6 structure
Product Name:Benzenamine,4-[2-(2-benzothiazolyl)ethenyl]-N,N-diethyl-
CAS No:13242-17-6
MF:C19H20N2S
MW:308.440503120422
CID:119409
PubChem ID:2952910
Update Time:2025-04-18
Benzenamine,4-[2-(2-benzothiazolyl)ethenyl]-N,N-diethyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine,4-[2-(2-benzothiazolyl)ethenyl]-N,N-diethyl-
- Benzothiazole,2-[p-(diethylamino)styryl]- (6CI,7CI,8CI)
- BF 124
- 2-p-Diethylaminostyrylbenzothiazole
- 4-[2-(2-benzothiazolyl)ethenyl]-N,N-diethylbenzenamine
- 4-[2-(1,3-benzothiazol-2-yl)ethenyl]-N,N-diethylaniline
- 13242-17-6
- AKOS034381697
-
- Inchi: 1S/C19H20N2S/c1-3-21(4-2)16-12-9-15(10-13-16)11-14-19-20-17-7-5-6-8-18(17)22-19/h5-14H,3-4H2,1-2H3
- InChI Key: MMIOHWUCIPXLNA-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2N=C1C=CC1C=CC(=CC=1)N(CC)CC
Computed Properties
- Exact Mass: 308.13471982g/mol
- Monoisotopic Mass: 308.13471982g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 358
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 5.5
- Topological Polar Surface Area: 44.4Ų
Benzenamine,4-[2-(2-benzothiazolyl)ethenyl]-N,N-diethyl- Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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